N,N'-dimethyl-6-oxo-6H-benzo[c]chromene-3,8-disulfonamide

• IUPAC Name: 3-N,8-N-dimethyl-6-oxobenzo[c]chromene-3,8-disulfonamide
• InChI: InChI=1S/C15H14N2O6S2/c1-16-24(19,20)9-3-5-11-12-6-4-10(25(21,22)17-2)8-14(12)23-15(18)13(11)7-9/h3-8,16-17H,1-2H3
• InChI Key: JUHOUOZQNUDEPK-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CC2=C(C=C1)C3=C(C=C(C=C3)S(=O)(=O)NC)OC2=O
• Molecular Formula: C15H14N2O6S2
• Molecular Weight: 382.4 g/mol

Description

Synthesis Analysis

The synthesis of substituted 6H-benzo[c]chromenes has been developed through a metal-free approach. This three-step synthetic sequence starts from variously substituted salicylaldehydes and α,β-unsaturated carbonyl compounds to form the chromene core. The de novo ring-forming key step is based on a highly regioselective intermolecular Diels–Alder cycloaddition between 3-vinyl-2H-chromenes and methyl propiolate, followed by oxidative aromatization of the cyclohexadiene cycloadduct intermediate to obtain the final products.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of 6H-benzo[c]chromenes include a highly regioselective intermolecular Diels–Alder cycloaddition followed by oxidative aromatization. The mechanism of these reactions, investigated by DFT calculations, was confirmed to be concerted through a slightly asynchronous transition state.